4,4-dimethyl-13-(3-methylbutoxy)-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaene

• Molecular Formula: C23H30N4O3S
• Molecular Weight: 442.6 g/mol
• IUPAC Name: 4,4-dimethyl-13-(3-methylbutoxy)-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaene
• InChI: InChI=1S/C23H30N4O3S/c1-14(2)5-8-29-21-19-18(24-13-25-21)17-15-11-23(3,4)30-12-16(15)20(26-22(17)31-19)27-6-9-28-10-7-27/h13-14H,5-12H2,1-4H3
• InChI Key: HIRPRXUSRLJRFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=NC=NC2=C1SC3=C2C4=C(COC(C4)(C)C)C(=N3)N5CCOCC5

Description

• This compound has the IUPAC name: 4,4-dimethyl-14-(2-piperidin-1-ylethyl)-8-pyrrolidin-1-yl-5-oxa-11-thia-9,14,15,16-tetrazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),15-pentaen-13-one .
• Its chemical formula is C24H32N6O2S .
• The molecular weight is approximately 468.6 g/mol .
• The compound’s structure features a complex tetracyclic ring system with heteroatoms (oxygen, sulfur, and nitrogen) and multiple substituents.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for this compound are not widely documented in the literature.
• Industrial production methods are also scarce, suggesting that its synthesis may not be straightforward.

Chemical Reactions Analysis

• Given the complexity of its structure, this compound likely undergoes various reactions.
• Potential reactions include oxidation , reduction , and substitution .
• Common reagents and conditions would depend on the specific reaction type.
• Major products formed from these reactions would vary based on the reaction pathway.

Scientific Research Applications

• Despite limited information, let’s explore potential applications:

  Medicinal Chemistry: Investigate its pharmacological properties, potential drug targets, and therapeutic effects.

  Materials Science: Assess its use in designing novel materials due to its unique structure.

  Biological Studies: Explore its interactions with biological macromolecules (e.g., proteins, nucleic acids).

  Industry: Investigate any industrial applications (e.g., catalysts, sensors).

Mechanism of Action

• Unfortunately, the specific mechanism by which this compound exerts its effects remains elusive.
• Further research is needed to identify molecular targets and pathways involved.

Comparison with Similar Compounds

• While direct comparisons are challenging due to limited data, we can highlight its uniqueness.
• Similar compounds may include other tetracyclic heterocycles with similar functional groups.